molecular formula C15H23Br B258259 2-Bromo-1,5-ditert-butyl-3-methylbenzene

2-Bromo-1,5-ditert-butyl-3-methylbenzene

Cat. No.: B258259
M. Wt: 283.25 g/mol
InChI Key: QGOOWRLRONTWJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-1,5-ditert-butyl-3-methylbenzene is a brominated aromatic compound featuring a benzene ring substituted with tert-butyl groups at positions 1 and 5, a methyl group at position 3, and a bromine atom at position 2.

Properties

Molecular Formula

C15H23Br

Molecular Weight

283.25 g/mol

IUPAC Name

2-bromo-1,5-ditert-butyl-3-methylbenzene

InChI

InChI=1S/C15H23Br/c1-10-8-11(14(2,3)4)9-12(13(10)16)15(5,6)7/h8-9H,1-7H3

InChI Key

QGOOWRLRONTWJB-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC(=C1)C(C)(C)C)C(C)(C)C)Br

Canonical SMILES

CC1=CC(=CC(=C1Br)C(C)(C)C)C(C)(C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key differences between 2-Bromo-1,5-ditert-butyl-3-methylbenzene and analogous compounds lie in substituent size, polarity, and solubility. Below is a comparative analysis:

Key Observations:

Solubility Trends :

  • Bulky tert-butyl groups in 2-Bromo-1,5-ditert-butyl-3-methylbenzene likely reduce its water solubility below the threshold of 0.10 mmol/L observed for 2-Bromo-1,3-dimethylbenzene . This aligns with the inverse relationship between steric bulk and solubility.
  • Fluorinated analogs (e.g., 2-Fluoro-1,3-dimethylbenzene) exhibit higher solubility (0.46 mmol/L) due to fluorine’s smaller size and higher electronegativity compared to bromine .

Receptor Efficacy :

  • A solubility “cut-off” effect is documented for GABAA receptor modulation: compounds with solubility <0.10 mmol/L (e.g., brominated derivatives) lack efficacy, while those above 0.46 mmol/L (e.g., fluorinated analogs) show activity .
  • Given its predicted solubility <0.10 mmol/L, 2-Bromo-1,5-ditert-butyl-3-methylbenzene is unlikely to modulate GABAA receptors, mirroring the inactivity of 2-Bromo-1,3-dimethylbenzene .

Bromine’s polarizability and weaker electronegativity relative to fluorine may reduce dipole-dipole interactions, further lowering solubility and receptor affinity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.